Cas no 4386-48-5 (1,3-Benzodithiol-2-imine)
1,3-Benzodithiol-2-imine structure
Product Name:1,3-Benzodithiol-2-imine
CAS No:4386-48-5
MF:C7H5NS2
MW:167.251298666
CID:1515891
Update Time:2024-08-23
1,3-Benzodithiol-2-imine Chemical and Physical Properties
Names and Identifiers
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- 1,3-Benzodithiol-2-imine
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- Inchi: 1S/C7H5NS2/c8-7-9-5-3-1-2-4-6(5)10-7/h1-4,8H
- InChI Key: BIIAYSZYSZBNBB-UHFFFAOYSA-N
- SMILES: S1C2=CC=CC=C2SC1=N
Computed Properties
- Exact Mass: 166.98645
Experimental Properties
- Density: 1.46±0.1 g/cm3(Predicted)
- Melting Point: 128 °C(Solv: acetone (67-64-1))
- Boiling Point: 302.9±25.0 °C(Predicted)
- PSA: 23.85
- pka: 2.72±0.20(Predicted)
1,3-Benzodithiol-2-imine Related Literature
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Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509
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Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Vanessa dos Santos Pereira Montera,Camila Aparecida Borges Food Funct., 2021,12, 7699-7708
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